Cas no 56768-60-6 ( )
structure
Product Name:
CAS No:56768-60-6
MF:C14H14N2O2S2
MW:306.403160572052
CID:945931
PubChem ID:3643967
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60394593
- NSC-221604
- NSC221604
- 4-(benzylsulfamoyl)benzenecarbothioamide
- AKOS009159700
- 56768-60-6
-
-
- Inchi: 1S/C14H14N2O2S2/c15-14(19)12-6-8-13(9-7-12)20(17,18)16-10-11-4-2-1-3-5-11/h1-9,16H,10H2,(H2,15,19)
- InChI Key: IHOZTGMPOUXARZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(N)=S)=CC=1)(NCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 306.04982
- Monoisotopic Mass: 306.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.348
- Boiling Point: 504°C at 760 mmHg
- Flash Point: 258.6°C
- Refractive Index: 1.66
- PSA: 72.19
Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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